Cas no 551931-35-2 (2-({2-4-(4-Fluorophenyl)piperazino-2-oxoethyl}sulfanyl)acetic acid)

• Product Name: 2-({2-4-(4-Fluorophenyl)piperazino-2-oxoethyl}sulfanyl)acetic acid
• CAS No: 551931-35-2
• MF: C₁₄H₁₇FN₂O₃S
• MW: 312
• MDL: MFCD02186918
• CID: 4654984
• Update Time: 2025-10-28

2-({2-4-(4-Fluorophenyl)piperazino-2-oxoethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-4-(4-Fluorophenyl)piperazino-2-oxoethyl}sulfanyl)acetic acid

• MDL： MFCD02186918

Additional information on 2-({2-4-(4-Fluorophenyl)piperazino-2-oxoethyl}sulfanyl)acetic acid

Introduction to 2-({2-4-(4-Fluorophenyl)piperazino-2-oxoethyl}sulfanyl)acetic Acid (CAS No. 551931-35-2)

2-({2-4-(4-Fluorophenyl)piperazino-2-oxoethyl}sulfanyl}acetic acid) is a specialized compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 551931-35-2, has garnered attention due to its unique chemical structure and potential biological activities. The presence of a piperazine moiety and a fluorophenyl group makes it a promising candidate for further investigation in drug discovery.

The molecular structure of this compound features a sulfanyl group attached to an acetic acid moiety, which is linked to an ethyl chain containing a piperazino-2-oxo group. This arrangement suggests potential interactions with biological targets, making it a valuable scaffold for medicinal chemistry. The fluorine atom in the fluorophenyl ring can enhance the metabolic stability and binding affinity of the compound, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The piperazine scaffold is particularly well-known for its role in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier. Additionally, the introduction of fluorine atoms into pharmaceutical molecules has been shown to improve their pharmacokinetic profiles. These characteristics make 2-({2-4-(4-Fluorophenyl)piperazino-2-oxoethyl}sulfanyl}acetic acid) a compelling subject for further research.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The ability of fluorine to modulate electronic properties and influence metabolic pathways has led to the development of several successful drugs. For instance, fluoroquinolones and antifungal agents have demonstrated significant therapeutic benefits due to the presence of fluorine atoms in their structures. Similarly, the incorporation of fluorine into piperazine-based compounds could lead to novel therapeutic agents with improved efficacy and safety profiles.

The synthesis of 2-({2-4-(4-Fluorophenyl)piperazino-2-oxoethyl}sulfanyl}acetic acid) involves multiple steps, including the introduction of the sulfanyl group and the fluorophenyl ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods are essential for producing compounds that meet the stringent requirements of pharmaceutical research.

The potential biological activities of this compound have not yet been fully explored, but preliminary studies suggest that it may exhibit properties relevant to neurological disorders and inflammation. The combination of a piperazine moiety and a fluorinated aromatic ring could lead to interactions with receptors or enzymes involved in these conditions. Further investigation is needed to elucidate its exact mechanism of action and therapeutic potential.

In conclusion, 2-({2-4-(4-Fluorophenyl)piperazino-2-oxoethyl}sulfanyl}acetic acid) represents a promising compound for pharmaceutical research. Its unique chemical structure and potential biological activities make it an attractive candidate for further development. As research continues, this compound may contribute to the discovery of new treatments for various diseases, particularly those affecting the central nervous system and inflammatory conditions.